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Compound of Interest

Compound Name: 5-Dodecene

Cat. No.: B1336143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Grubbs' catalysts in

metathesis reactions involving 5-dodecene, an internal olefin of significant interest in organic

synthesis. The protocols detailed below are designed to serve as a practical guide for

laboratory applications, focusing on reaction setup, execution, and product analysis. While

specific data for 5-dodecene is limited in publicly available literature, the following information

is compiled from established procedures for analogous internal olefins, providing a strong

predictive framework for successful experimentation.

Introduction to Olefin Metathesis with Grubbs'
Catalyst
Olefin metathesis is a powerful and versatile reaction in organic chemistry that involves the

redistribution of carbon-carbon double bonds.[1] Grubbs' catalysts, a family of ruthenium-based

complexes, are widely employed for these transformations due to their high functional group

tolerance, stability, and catalytic activity.[2] For an internal olefin like 5-dodecene, two primary

metathesis reactions are of particular relevance: self-metathesis and cross-metathesis.

Self-Metathesis: In this reaction, two molecules of 5-dodecene react to form 5-decene and 7-

tetradecene. This transformation is typically performed in the presence of a Grubbs' catalyst

and can be driven to equilibrium.
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Cross-Metathesis: This reaction involves the reaction of 5-dodecene with a different olefin

partner. A particularly useful variation is ethenolysis, the cross-metathesis with ethylene gas,

which cleaves the internal double bond of 5-dodecene to yield 1-heptene.[3][4] Cross-

metathesis is a valuable tool for the synthesis of novel olefins and has significant applications

in the production of fine chemicals, pharmaceuticals, and insect pheromones.[1][5]

Key Applications
The metathesis of 5-dodecene and similar internal olefins serves as a crucial step in the

synthesis of a variety of valuable compounds:

Fine Chemicals and Specialty Materials: The products of 5-dodecene metathesis, such as

shorter and longer chain olefins, are important building blocks for polymers and specialty

chemicals.

Drug Development: Olefin metathesis is a key strategy in the synthesis of complex molecular

architectures found in many pharmaceutical compounds. The ability to form carbon-carbon

bonds with high precision makes it an invaluable tool for medicinal chemists.

Pheromone Synthesis: Many insect pheromones are long-chain unsaturated hydrocarbons.

Cross-metathesis of internal olefins like 5-dodecene with functionalized alkenes is an

efficient method for the synthesis of these biologically active molecules, which are used in

sustainable agriculture for pest control.

Data Presentation
The following tables summarize representative quantitative data for metathesis reactions of

internal olefins analogous to 5-dodecene, utilizing various Grubbs'-type catalysts.

Table 1: Self-Metathesis of Internal Olefins
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Table 2: Cross-Metathesis (Ethenolysis) of Internal Olefins
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Experimental Protocols
The following are detailed protocols for the self-metathesis and cross-metathesis (ethenolysis)

of 5-dodecene. These protocols are based on established procedures for similar internal

olefins and should be adapted as needed for specific experimental setups.

Protocol 1: Self-Metathesis of 5-Dodecene
This protocol describes the self-metathesis of 5-dodecene to produce 5-decene and 7-

tetradecene, based on general procedures for internal olefin metathesis.
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Materials:

5-Dodecene (distilled and degassed)

Grubbs' Second Generation Catalyst

Anhydrous and degassed dichloromethane (DCM) or toluene

Ethyl vinyl ether (for quenching)

Silica gel for column chromatography

Hexane

Procedure:

In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add Grubbs' Second

Generation Catalyst (0.1-1 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

Add anhydrous and degassed solvent (DCM or toluene) to the flask to dissolve the catalyst.

Add 5-dodecene (1.0 equivalent) to the reaction mixture.

Heat the reaction mixture to 40-50 °C and stir. The reaction can be monitored by gas

chromatography (GC) or thin-layer chromatography (TLC).

After the reaction has reached equilibrium or the desired conversion, cool the mixture to

room temperature.

Quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 20-30 minutes.

Concentrate the reaction mixture under reduced pressure.

Purify the products by flash column chromatography on silica gel using hexane as the eluent

to separate 5-decene and 7-tetradecene.

Protocol 2: Cross-Metathesis of 5-Dodecene with
Ethylene (Ethenolysis)
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This protocol outlines the ethenolysis of 5-dodecene to produce 1-heptene. This procedure is

adapted from protocols for the ethenolysis of other long-chain internal olefins.[3][4]

Materials:

5-Dodecene (distilled and degassed)

Grubbs' Second Generation Catalyst or a highly selective ethenolysis catalyst[3]

Anhydrous and degassed toluene

Ethylene gas (high purity)

Ethyl vinyl ether (for quenching)

Procedure:

In a glovebox or under an inert atmosphere, add the Grubbs' catalyst (0.05-0.5 mol%) to a

high-pressure reactor equipped with a magnetic stir bar.

Add anhydrous and degassed toluene to the reactor.

Add 5-dodecene (1.0 equivalent) to the reactor.

Seal the reactor and purge with ethylene gas several times.

Pressurize the reactor with ethylene to the desired pressure (e.g., 100-200 psi).

Heat the reaction mixture to the desired temperature (e.g., 40-80 °C) and stir vigorously.

Monitor the reaction progress by GC analysis of the reaction mixture.

Once the reaction is complete, cool the reactor to room temperature and carefully vent the

ethylene gas.

Quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 20-30 minutes.

The product, 1-heptene, is volatile and can be isolated by distillation. Further purification can

be achieved by column chromatography if necessary.
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Visualizations
Experimental Workflow for Olefin Metathesis

General Workflow for Grubbs' Catalyzed Olefin Metathesis
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Caption: General workflow for a Grubbs' catalyst-mediated metathesis reaction.
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Caption: Self-metathesis of 5-dodecene yields 5-decene and 7-tetradecene.

Reaction Pathway for Ethenolysis of 5-Dodecene

Ethenolysis of 5-Dodecene
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Caption: Ethenolysis of 5-dodecene produces two molecules of 1-heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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